Cas no 5910-19-0 (Benzenamine,N-methyl-2,6-dinitro-)

• Product Name: Benzenamine,N-methyl-2,6-dinitro-
• CAS No: 5910-19-0
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• CID: 377501
• PubChem ID: 80010
• Update Time: 2025-11-02

Benzenamine,N-methyl-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-methyl-2,6-dinitro-
• N-Methyl-2,6-dinitroaniline
• EINECS 227-620-6
• Benzenamine, N-methyl-2,6-dinitro-
• DTXSID00207850
• MFCD00044067
• ZB0199
• (2,6-Dinitro-phenyl)-methyl-amine
• methyl-2,6-dinitroaniline
• SCHEMBL2524312
• YEYQXUWULBDKHV-UHFFFAOYSA-N
• BS-29256
• NS00034083
• 5910-19-0
• 2,6-Dinitro-N-methylaniline

• Inchi： 1S/C7H7N3O4/c1-8-7-5(9(11)12)3-2-4-6(7)10(13)14/h2-4,8H,1H3
• InChI Key： YEYQXUWULBDKHV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1NC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 197.04371
• Monoisotopic Mass: 197.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 98.31

Additional information on Benzenamine,N-methyl-2,6-dinitro-

Comprehensive Guide to Benzenamine, N-methyl-2,6-dinitro- (CAS No. 5910-19-0): Properties, Applications, and Market Insights

Benzenamine, N-methyl-2,6-dinitro- (CAS No. 5910-19-0) is a specialized organic compound with significant industrial and research applications. This nitro-substituted aromatic amine is widely studied for its unique chemical properties and versatility in various fields. In this comprehensive guide, we explore the molecular structure, synthesis methods, key applications, and emerging trends related to this compound.

The molecular formula of N-methyl-2,6-dinitrobenzenamine is C7H7N3O4, featuring a benzene ring with two nitro groups at the 2- and 6-positions and a methyl-substituted amino group. This specific substitution pattern gives the compound distinct electronic characteristics that make it valuable in materials science and specialty chemical applications. Researchers often investigate its electron-withdrawing properties and molecular interactions when developing new materials.

Current research trends show growing interest in nitroaromatic compounds like 5910-19-0 for their potential in advanced material development. Scientists are particularly exploring their use in organic electronics, where the electron-accepting nature of nitro groups can influence charge transport properties. This aligns with the increasing demand for sustainable electronic materials in the context of green technology development.

In industrial applications, Benzenamine, N-methyl-2,6-dinitro- serves as a valuable intermediate in the synthesis of more complex chemical structures. Its reactivity patterns make it suitable for creating specialized dyes, pigments, and functional materials. The compound's stability under various conditions contributes to its utility in controlled chemical transformations.

From an environmental perspective, recent studies focus on the biodegradation pathways of nitroaromatic compounds. Understanding how microorganisms metabolize these structures helps develop more sustainable chemical processes. This addresses common search queries about "eco-friendly handling of nitro compounds" and "green chemistry approaches to aromatic amines."

The global market for specialized aromatic amines like 5910-19-0 shows steady growth, driven by demand from the materials science and specialty chemicals sectors. Industry reports indicate particular interest in Asia-Pacific regions, where research into advanced materials is expanding rapidly. Market analysts frequently search for "nitroaromatic compound market trends" and "applications of dinitrobenzenamine derivatives."

Quality control and analytical characterization of N-methyl-2,6-dinitrobenzenamine typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure purity standards required for research and industrial applications, addressing common laboratory questions about "analysis of nitro-substituted aromatics" and "characterization methods for amine compounds."

Safety considerations for handling CAS 5910-19-0 follow standard laboratory protocols for nitroaromatic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. This information responds to frequent searches about "safe handling of dinitro aromatic amines" in research and industrial settings.

Future research directions for Benzenamine, N-methyl-2,6-dinitro- may explore its potential in energy storage applications, given the growing interest in organic electrode materials. The compound's redox-active properties could make it relevant to battery technology development, particularly in searches related to "organic materials for energy storage."

For researchers sourcing 5910-19-0, it's important to verify suppliers' certifications and analytical data. Common procurement questions include "reliable sources of N-methyl-dinitrobenzenamine" and "specifications for research-grade nitroaromatics," emphasizing the need for quality assurance in chemical sourcing.

The synthesis of N-methyl-2,6-dinitrobenzenamine typically involves nitration reactions of appropriately substituted aromatic precursors. Modern synthetic approaches focus on improving yield and selectivity, addressing laboratory queries about "optimized synthesis of dinitro aromatic amines" and "green nitration methodologies."

In summary, Benzenamine, N-methyl-2,6-dinitro- (CAS No. 5910-19-0) represents an important class of nitroaromatic compounds with diverse scientific and industrial applications. Its unique chemical properties continue to attract research interest across multiple disciplines, from materials science to sustainable chemistry, making it a compound of ongoing relevance in both academic and industrial contexts.